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Core Identification Data for 1-Ethoxypent-1-ene

The table below summarizes the key identifiers for 1-Ethoxypent-1-ene from the search results, which are

essential for any analytical protocol [1].

Property Value

CAS Number 5909-75-1

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

IUPAC Name 1-ethoxypent-1-ene

Canonical SMILES CCCC=COCC

Proposed Analytical Workflow for Structure Validation

Based on standard practices for organic compound analysis, you can validate the structure of 1-Ethoxypent-

1-ene by confirming its molecular fingerprint and functional groups through the following workflow. This
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diagram outlines the key steps and logical relationships in the analytical process:

Start: Sample of
1-Ethoxypent-1-ene

Mass Spectrometry (MS)

Confirm Molecular Weight

Nuclear Magnetic Resonance
(NMR) Spectroscopy

Confirm Carbon Skeleton
& Ether Group

Infrared (IR)
Spectroscopy

Confirm Alkene & Ether
Functional Groups

End: Validated
Structure

Click to download full resolution via product page

Detailed Methodologies for Key Experiments

The following experimental protocols are generalized for characterizing a compound like 1-Ethoxypent-1-

ene.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight and fragmentation pattern.

Protocol: Analyze the sample using Electron Ionization (EI) or Chemical Ionization (CI). The
exact mass of C₇H₁₄O is 114.10446 [1]. The MS should show a molecular ion peak (M+) at or

near this mass. Look for characteristic fragment ions, such as those resulting from the cleavage
adjacent to the double bond or the loss of an ethyl group (M⁺ - 29) from the ethoxy moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the carbon skeleton and the position of the double bond and ether group.
¹H NMR Protocol: Dissolve the sample in a suitable deuterated solvent. The spectrum should

show:
A distinctive set of signals for the vinyl ether proton (=C-H). For 1-Ethoxypent-1-ene,

this proton is expected to be strongly deshielded and appear downfield.
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A multiplet for the =CH-O- proton.

A triplet and quartet for the -O-CH₂-CH₃ group.
Complex multiplet signals for the -CH₂-CH₂-CH₃ group of the pentyl chain.

¹³C NMR Protocol: The spectrum should confirm the presence of seven distinct carbon atoms.
Key features to identify are:

The vinyl ether carbons (C=C-O), which have characteristic chemical shifts.
The carbon of the -O-CH₂- group.

The aliphatic carbons of the propyl and ethyl chains.

Infrared (IR) Spectroscopy

Objective: To identify the characteristic functional groups.

Protocol: Obtain a spectrum using a thin film (for liquid samples) or KBr pellet. Identify key
absorption bands:

A strong, sharp stretch around ~1200-1270 cm⁻¹ and ~1050-1150 cm⁻¹ for the C-O-C
ether linkage.

A C=C stretch around ~1620-1680 cm⁻¹, the exact position of which is influenced by the
vinyl ether conjugation.

C-H stretching vibrations for sp² (alkene) and sp³ (alkane) hybridized carbons.

How to Proceed Further

Since the search results did not contain specific experimental data for this compound, you may need to:

Consult Specialized Databases: Search scientific literature databases (like SciFinder, Reaxys, or

PubMed) for published spectra or analytical data on 1-Ethoxypent-1-ene or very similar vinyl ethers.
Perform a Reference Analysis: If available, run the proposed analytical methods on a known

reference standard to build a validated dataset for comparison.

Need Custom Synthesis?
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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